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Compound of Interest

Compound Name: EBI-1051

Cat. No.: B12421728 Get Quote

Essential Safety and Handling Guide for EBI-1051
This guide provides crucial safety and logistical information for the handling and disposal of

EBI-1051, a potent, orally efficacious MEK inhibitor intended for research use only.[1][2][3][4]

Researchers, scientists, and drug development professionals should adhere to these

guidelines to ensure personal safety and proper experimental conduct.

Disclaimer: This information is based on publicly available data and general laboratory safety

protocols. A comprehensive Safety Data Sheet (SDS) for EBI-1051 was not located. Always

consult the supplier-specific SDS and your institution's Environmental Health and Safety (EHS)

department for definitive guidance before handling this compound.

Compound Identification and Properties
A summary of the key chemical and physical properties of EBI-1051 is provided below.
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Property Value

Chemical Name

N-((1,3-Dihydroxypropan-2-yl)oxy)-7-fluoro-6-

((2-fluoro-4-iodophenyl)amino)benzofuran-5-

carboxamide[4]

CAS Number 1801896-05-8[2][4]

Molecular Formula C18H15F2IN2O5[2][4]

Molecular Weight 504.23 g/mol [4]

Appearance Solid[2]

Primary Hazard
Potent MEK Inhibitor; potential hazardous toxic

drug[1][2][3]

Personal Protective Equipment (PPE)
Due to its nature as a potent MEK inhibitor, EBI-1051 should be handled with caution to

prevent exposure through inhalation, skin contact, or ingestion.[5] The following table outlines

the recommended PPE.
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PPE Category Minimum Requirement

Hand Protection
Chemical-resistant gloves (e.g., nitrile), double-

gloving is recommended.[6]

Body Protection

Flame-resistant lab coat.[6] Consider a

disposable gown for procedures with a high risk

of contamination.

Eye Protection
ANSI-approved safety goggles to protect

against splashes.[6]

Face Protection

A face shield should be worn in conjunction with

safety goggles when there is a significant risk of

splashes.[6]

Respiratory Protection

Work should be conducted in a certified

chemical fume hood or other ventilated

enclosure. If this is not possible, a NIOSH-

approved respirator may be required.[5]

Footwear
Closed-toe shoes are mandatory in the

laboratory.[6]

Handling and Storage Protocols
Proper handling and storage are critical to maintaining the integrity of EBI-1051 and ensuring a

safe laboratory environment.
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Procedure Guideline

Receiving
Inspect the package for any signs of damage or

leakage upon arrival.

Storage

Store in a dry, dark place. For short-term

storage (days to weeks), maintain at 0-4°C. For

long-term storage (months to years), store at

-20°C.[4]

Dispensing

Weigh and handle the solid compound in a

chemical fume hood or a ventilated balance

enclosure.

Solution Preparation
Prepare solutions in a chemical fume hood. EBI-

1051 is soluble in DMSO (10 mM).[2]

General Handling

Avoid creating dust. Use appropriate tools for

handling the solid. After handling, wash hands

thoroughly.[6]

Disposal Plan
Dispose of EBI-1051 and any contaminated materials as hazardous chemical waste in

accordance with local, state, and federal regulations.
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Waste Stream Disposal Procedure

Unused Solid Compound
Collect in a clearly labeled, sealed container for

hazardous waste disposal.

Contaminated Labware

Dispose of items such as pipette tips, tubes, and

gloves in a designated hazardous waste

container.

Liquid Waste (Solutions)

Collect all solutions containing EBI-1051 in a

sealed, properly labeled hazardous waste

container. Do not pour down the drain.

Decontamination

Decontaminate work surfaces with an

appropriate solvent (e.g., ethanol) followed by a

cleaning agent. Dispose of cleaning materials as

hazardous waste.

Emergency Procedures
In the event of an exposure or spill, immediate action is necessary.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12421728?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Action

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes and

remove contaminated clothing. Seek medical

attention.

Eye Contact

Immediately flush eyes with a gentle stream of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Inhalation
Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

Ingestion
Do not induce vomiting. Rinse mouth with water

and seek immediate medical attention.

Spill

Evacuate the area. Wear appropriate PPE to

clean the spill. Absorb liquid spills with an inert

material. For solid spills, carefully sweep to

avoid creating dust. Collect all waste in a sealed

container for hazardous disposal.

Visual Workflow for Handling EBI-1051
The following diagram illustrates the standard operational workflow for handling EBI-1051, from

receiving to disposal.
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Caption: Standard operational workflow for handling EBI-1051.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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